Cas no 24801-44-3 (Hexanoic acid, 2-(bromomethyl)-)

Hexanoic acid, 2-(bromomethyl)- structure
24801-44-3 structure
Product Name:Hexanoic acid, 2-(bromomethyl)-
CAS No:24801-44-3
MF:C7H13BrO2
MW:209.080921888351
CID:2933120
Update Time:2023-08-10

Hexanoic acid, 2-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 2-(bromomethyl)-
    • Inchi: 1S/C7H13BrO2/c1-2-3-4-6(5-8)7(9)10/h6H,2-5H2,1H3,(H,9,10)
    • InChI Key: QXDVBQOOFMERJY-UHFFFAOYSA-N
    • SMILES: BrCC(C(=O)O)CCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 104
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3
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